Cas no 1257548-45-0 (2-(4-chlorophenoxy)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide
• CAS No: 1257548-45-0
• MF: C₁₃H₁₆ClNO₃
• MW: 269.724042892456
• CID: 6416363
• PubChem ID: 49670942
• Update Time: 2025-05-24

2-(4-chlorophenoxy)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide
• VU0529004-1
• F5964-0136
• 2-(4-chlorophenoxy)-N-((1-(hydroxymethyl)cyclopropyl)methyl)acetamide
• 2-(4-chlorophenoxy)-N-{[1-(hydroxymethyl)cyclopropyl]methyl}acetamide
• 2-(4-chlorophenoxy)-N-[[1-(hydroxymethyl)cyclopropyl]methyl]acetamide
• 1257548-45-0
• AKOS019278270

• Inchi： 1S/C13H16ClNO3/c14-10-1-3-11(4-2-10)18-7-12(17)15-8-13(9-16)5-6-13/h1-4,16H,5-9H2,(H,15,17)
• InChI Key： IFHJVJAOVPSMOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC1(CO)CC1)=O

Computed Properties

• Exact Mass: 269.0818711g/mol
• Monoisotopic Mass: 269.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chlorophenoxy)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide

2-(4-Chlorophenoxy)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide: A Comprehensive Overview

The compound with CAS No. 1257548-45-0, commonly referred to as 2-(4-chlorophenoxy)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a chlorophenoxy group, a cyclopropylmethyl group, and an acetamide functional group. These elements collectively contribute to its distinctive chemical properties and potential applications in drug discovery and development.

Recent studies have highlighted the importance of chlorophenoxy groups in modulating the pharmacokinetic profiles of bioactive molecules. The presence of this group in the compound under discussion has been shown to enhance the compound's ability to penetrate biological membranes, thereby improving its bioavailability. This characteristic makes it a promising candidate for the development of drugs targeting chronic diseases, such as inflammatory disorders and certain types of cancer.

The cyclopropylmethyl group within the molecule is another key feature that contributes to its stability and reactivity. Cyclopropane rings are known for their inherent strain, which can be harnessed to induce specific chemical transformations under controlled conditions. In this compound, the cyclopropylmethyl group serves as a versatile platform for further chemical modifications, enabling researchers to explore a wide range of structural analogs with varying biological activities.

The acetamide functional group plays a crucial role in determining the compound's solubility and metabolic stability. Acetamides are well-known for their ability to form hydrogen bonds, which can enhance the solubility of otherwise hydrophobic molecules. This property is particularly advantageous in drug design, where solubility is often a critical factor influencing therapeutic efficacy.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular modeling studies on this compound. These studies have provided valuable insights into its three-dimensional structure, as well as its potential interactions with biological targets such as enzymes and receptors. For instance, molecular docking simulations have revealed that the compound exhibits strong binding affinities towards certain G-protein coupled receptors (GPCRs), which are implicated in various physiological processes.

In addition to its pharmacological properties, the synthesis of 2-(4-chlorophenoxy)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide has been optimized through innovative synthetic methodologies. Researchers have developed efficient routes for constructing the molecule, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield and purity of the compound but also reduced the environmental footprint associated with its production.

The compound's potential applications extend beyond pharmacology into materials science and agrochemicals. For example, its unique structural features make it a candidate for use in developing advanced materials with tailored mechanical and electronic properties. Additionally, preliminary studies suggest that it may possess insecticidal activity, opening up possibilities for its use in pest control applications.

In conclusion, 2-(4-chlorophenoxy)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide (CAS No. 1257548-45-0) represents a multifaceted chemical entity with significant potential across diverse scientific domains. Its distinctive structural components, combined with cutting-edge research findings, underscore its importance as a valuable tool in modern chemical research and development.